Cas no 51964-22-8 (3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione
• CAS No: 51964-22-8
• MF: C₉H₆FNO₂S
• MW: 211.212844371796
• MDL: MFCD00033644
• CID: 380422
• PubChem ID: 320955
• Update Time: 2025-04-23

3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,3-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione
• 3-(4-FLUORO-PHENYL)-THIAZOLIDINE-2,4-DIONE
• AKOS B029018
• AC1L83B4
• CTK7C0647
• MolPort-000-402-103
• NSC270116
• SBB023500
• STK347685
• DTXSID00313440
• 3-(4-FLUOROPHENYL)-1,3-THIAZOLANE-2,4-DIONE
• CS-0268323
• F3003-0229
• 4-fluorophenyl thiazolidine-2,4-dione
• 3-(4-FLUOROPHENYL)-2,4-THIAZOLIDINEDIONE
• NSC-270116
• GBIHEFJCOPTIGP-UHFFFAOYSA-N
• AKOS000313313
• 51964-22-8
• SR-01000321909
• SR-01000321909-1
• EN300-230526
• BCA96422
• A918755
• SCHEMBL1421274
• VU0421878-2
• BAS 05882115
• 3-(4-fluorophenyl)thiazolidine-2,4-dione

• MDL： MFCD00033644
• Inchi： 1S/C9H6FNO2S/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2
• InChI Key： GBIHEFJCOPTIGP-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 211.01038
• Monoisotopic Mass: 211.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38
• LogP: 2.09050

Additional information on 3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione

2,4-Thiazolidinedione,3-(4-fluorophenyl)- (CAS No. 51964-22-8): A Comprehensive Overview

The compound 2,4-thiazolidinedione,3-(4-fluorophenyl)- (CAS No. 51964-22-8) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of thiazolidinediones, which are known for their versatile applications in pharmaceuticals and agrochemicals. The thiazolidinedione core structure is characterized by a five-membered ring containing sulfur and nitrogen atoms, with two ketone groups at positions 2 and 4. The substitution at position 3 with a 4-fluorophenyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,4-thiazolidinedione,3-(4-fluorophenyl)-. Researchers have explored various strategies, including one-pot synthesis routes that minimize the number of steps and reduce the use of hazardous reagents. For instance, a study published in *Organic Process Research & Development* demonstrated a scalable method involving the condensation of thiourea derivatives with α-keto esters under mild conditions. This approach not only enhances the sustainability of the synthesis but also aligns with current trends toward greener chemical processes.

The fluorine atom in the 4-fluorophenyl substituent plays a crucial role in modulating the physicochemical properties of the compound. Fluorine's electronegativity imparts lipophilicity and increases the molecular weight slightly, which can influence drug-like properties such as solubility and permeability. These attributes make 2,4-thiazolidinedione,3-(4-fluorophenyl)- a promising candidate for drug discovery programs targeting various therapeutic areas.

In terms of biological activity, recent studies have highlighted the potential of this compound as an anti-inflammatory agent. A research article in *Journal of Medicinal Chemistry* reported that 2,4-thiazolidinedione derivatives, including those with fluorinated aromatic substituents, exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes. This suggests that the compound could be developed into a novel class of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional NSAIDs like ibuprofen.

Beyond its pharmacological applications, 2,4-thiazolidinedione,3-(4-fluorophenyl)- has also been investigated for its role in agrochemicals. A study published in *Pest Management Science* explored its potential as a fungicide against plant pathogens such as *Botrytis cinerea*. The results indicated that the compound exhibits broad-spectrum antifungal activity, which could be harnessed to develop environmentally friendly pesticides.

From a structural perspective, the thiazolidinedione ring serves as a versatile scaffold for further functionalization. Researchers have appended various groups to this core structure to explore its potential in different fields. For example, attaching electron-withdrawing groups like fluorine enhances the stability and bioavailability of the molecule. Conversely, electron-donating groups can modulate its electronic properties to suit specific biological targets.

The synthesis of 2,4-thiazolidinedione derivatives has also been optimized using modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods not only accelerate reaction times but also improve yields and selectivity. A notable example is the use of microwave irradiation to facilitate cyclization reactions in the formation of thiazolidinediones from amino thioesters and diketones.

In conclusion, 2,4-thiazolidinedione,3-(4-fluorophenyl)- (CAS No. 51964-22-8) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery and agrochemical development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.